2-(3-{[(6-Cyclopropylpyridazin-3-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine-4-carbonitrile
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Overview
Description
2-(3-{[(6-Cyclopropylpyridazin-3-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine-4-carbonitrile is a complex organic compound that features a pyrrolidine ring, a pyrimidine ring, and a cyclopropylpyridazine moiety
Preparation Methods
The synthesis of 2-(3-{[(6-Cyclopropylpyridazin-3-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine-4-carbonitrile involves multiple steps, including the formation of the pyrrolidine and pyrimidine rings, and the introduction of the cyclopropylpyridazine moiety. Common synthetic routes include:
Ring Construction: The pyrrolidine ring can be synthesized from cyclic or acyclic precursors, often involving cyclization reactions under specific conditions.
Functionalization: The pyrimidine ring is typically formed through condensation reactions involving appropriate precursors.
Coupling Reactions:
Chemical Reactions Analysis
2-(3-{[(6-Cyclopropylpyridazin-3-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine-4-carbonitrile undergoes various chemical reactions, including:
Scientific Research Applications
This compound has several scientific research applications, including:
Medicinal Chemistry: It is used in the development of new drugs due to its potential biological activity.
Biological Studies: The compound is studied for its interactions with biological targets, such as enzymes and receptors.
Industrial Applications: It is used in the synthesis of other complex organic molecules for various industrial applications.
Mechanism of Action
The mechanism of action of 2-(3-{[(6-Cyclopropylpyridazin-3-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine-4-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and leading to various biological effects . The exact pathways and molecular targets involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar compounds include other pyrrolidine and pyrimidine derivatives, such as:
Pyrrolizines: These compounds share the pyrrolidine ring and have similar biological activities.
Pyrrolidine-2-one: This derivative is used in medicinal chemistry for its biological activity.
Pyrrolidine-2,5-diones: These compounds are also of interest for their potential therapeutic benefits.
Properties
Molecular Formula |
C17H18N6O |
---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
2-[3-[(6-cyclopropylpyridazin-3-yl)oxymethyl]pyrrolidin-1-yl]pyrimidine-4-carbonitrile |
InChI |
InChI=1S/C17H18N6O/c18-9-14-5-7-19-17(20-14)23-8-6-12(10-23)11-24-16-4-3-15(21-22-16)13-1-2-13/h3-5,7,12-13H,1-2,6,8,10-11H2 |
InChI Key |
BYYIEENAALSDFE-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)OCC3CCN(C3)C4=NC=CC(=N4)C#N |
Origin of Product |
United States |
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